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Compound of Interest

Compound Name: Glycoursodeoxycholic Acid-d5

Cat. No.: B15338675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Glycoursodeoxycholic Acid-d5
(GUDCA-d5), a deuterated stable isotope-labeled form of Glycoursodeoxycholic Acid

(GUDCA). GUDCA is a glycine-conjugated secondary bile acid that plays a significant role in

metabolic regulation and cellular protection. GUDCA-d5 is an essential tool for researchers in

drug development and metabolic studies, primarily utilized as an internal standard for accurate

quantification of endogenous GUDCA in biological matrices.

Chemical and Physical Properties
Glycoursodeoxycholic Acid-d5 is structurally identical to its endogenous counterpart, with

the exception of five deuterium atoms incorporated into its molecular structure. This isotopic

labeling results in a higher molecular weight, allowing for its differentiation from unlabeled

GUDCA in mass spectrometry-based analyses, without altering its chemical behavior.

Quantitative Data Summary
The following table summarizes the key quantitative data for Glycoursodeoxycholic Acid-d5.
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Property Value Source(s)

CAS Number Not Available (NA) [1]

Unlabeled CAS Number 64480-66-6 [2]

Molecular Formula C₂₆H₃₈D₅NO₅ [3]

Molecular Weight 454.65 g/mol [3]

Exact Mass 454.34550720 Da [4]

Appearance White to Off-White Solid [5]

Melting Point >210°C (decomposes) [5]

Solubility
DMSO (Slightly), Ethanol

(Slightly), Methanol (Slightly)
[5]

Storage Temperature -20°C [5]

Computed XLogP3 4.3 [4]

Experimental Protocols
Glycoursodeoxycholic Acid-d5 is predominantly used as an internal standard in quantitative

bioanalytical methods, such as Liquid Chromatography with tandem Mass Spectrometry (LC-

MS/MS), to ensure the accuracy and precision of the measurement of unlabeled GUDCA.[6]

Protocol: Quantification of Glycoursodeoxycholic Acid
in Human Plasma using LC-MS/MS
This protocol outlines a typical stable isotope dilution method for the quantification of GUDCA

in human plasma samples.

1. Materials and Reagents:

Glycoursodeoxycholic Acid (GUDCA) analytical standard

Glycoursodeoxycholic Acid-d5 (GUDCA-d5) internal standard (IS)
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Human plasma (charcoal-stripped or analyte-free) for calibration standards and quality

controls

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Ammonium formate

Formic acid or Acetic acid

Water (LC-MS grade)

Solid Phase Extraction (SPE) or Protein Precipitation (PPT) consumables

2. Preparation of Standard and Internal Standard Stock Solutions:

GUDCA Stock Solution (1 mg/mL): Accurately weigh and dissolve GUDCA in methanol.

GUDCA-d5 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve

GUDCA-d5 in methanol.

Working Solutions: Prepare serial dilutions of the GUDCA stock solution in methanol:water

(1:1, v/v) to create calibration standards. Prepare a working solution of GUDCA-d5 IS at an

appropriate concentration (e.g., 100 ng/mL).

3. Sample Preparation (Protein Precipitation):

To 50 µL of plasma sample, calibrator, or quality control, add 150 µL of the GUDCA-d5 IS

working solution in acetonitrile.

Vortex the mixture for 2 minutes to precipitate proteins.

Centrifuge at 14,000 x g for 15 minutes at 4°C.

Transfer the supernatant to an HPLC vial for analysis.[7][8]

4. LC-MS/MS Conditions:
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HPLC System: A UHPLC system.

Column: A reverse-phase C18 column (e.g., 50mm x 2.1mm, 1.8 µm).[9]

Mobile Phase A: 0.1% Formic Acid in Water.[8]

Mobile Phase B: Acetonitrile:Methanol (1:1, v/v) with 0.1% Formic Acid.[8]

Flow Rate: 0.5 mL/min.

Gradient Elution: A linear gradient from 40% to 98% Mobile Phase B over 8 minutes,

followed by a re-equilibration step.[8]

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source.

Ionization Mode: Negative.

Multiple Reaction Monitoring (MRM) Transitions:

GUDCA: Q1: 448.3 m/z → Q3: 74.0 m/z[7]

GUDCA-d5: Q1: 453.3 m/z → Q3: 74.0 m/z (Note: The precursor ion will be shifted by +5

Da, while the fragment is expected to be the same glycine moiety).

5. Data Analysis:

Quantify GUDCA in the samples by calculating the peak area ratio of the analyte to the

internal standard against a calibration curve constructed from the standards.

Signaling Pathways and Biological Role
GUDCA is not merely a product of bile acid metabolism; it is an active signaling molecule

involved in maintaining metabolic homeostasis and protecting against cellular stress.[10][11]

TGR5 Signaling Pathway
GUDCA, along with other bile acids, is an agonist for the Takeda G-protein coupled receptor 5

(TGR5). Activation of TGR5 is linked to beneficial metabolic effects, including improved glucose
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homeostasis and increased energy expenditure.[12][13]
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Caption: GUDCA activation of the TGR5 signaling cascade.

Inhibition of Endoplasmic Reticulum (ER) Stress
GUDCA has been shown to ameliorate ER stress, a key pathological factor in metabolic

diseases like insulin resistance and hepatic steatosis.[11] It works by reducing the expression

of key ER stress markers and stabilizing intracellular calcium homeostasis.[11][14]
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Caption: GUDCA's protective role against ER stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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